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Compound of Interest

Compound Name: UNC-2170 maleate

Cat. No.: B15585940 Get Quote

Technical Support Center: UNC-2170
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the precipitation of UNC-2170 in aqueous solutions during experiments.

Frequently Asked Questions (FAQs)
Q1: What is UNC-2170 and what is its primary application in research?

UNC-2170 Hydrochloride is a small-molecule inhibitor of p53-binding protein 1 (53BP1).[1]

53BP1 is a key protein in the DNA damage response (DDR) pathway, specifically in the repair

of double-strand breaks through non-homologous end joining (NHEJ).[1] UNC-2170 functions

by binding to the tandem tudor domain of 53BP1, the same domain that recognizes methylated

histones, thereby acting as a competitive antagonist.[1] It is primarily used in research to study

the role of 53BP1 in DNA repair and its potential as a therapeutic target.[1][2]

Q2: What are the known solubility properties of UNC-2170 Hydrochloride?

UNC-2170 Hydrochloride is reported to be soluble in both dimethyl sulfoxide (DMSO) and

water.[1][2] Specific solubility values from vendor datasheets are summarized in the table

below. It is important to note that the aqueous solubility is high, which is a key factor in

preventing precipitation.
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Q3: I am observing precipitation when diluting my UNC-2170 DMSO stock solution into an

aqueous buffer. What is the likely cause?

Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for

many small molecule inhibitors.[3][4] This typically occurs when the concentration of the

compound in the final aqueous solution exceeds its solubility limit in that specific buffer. Even

though UNC-2170 has good water solubility, factors like buffer composition, pH, and the final

concentration of DMSO can influence its stability in solution. Rapid dilution from a highly

concentrated DMSO stock can also lead to localized supersaturation and subsequent

precipitation.[5]

Q4: How can I prevent UNC-2170 from precipitating during my experiments?

Several strategies can be employed to prevent precipitation:

Prepare a Fresh Working Solution: It is always recommended to prepare fresh working

solutions of UNC-2170 in your aqueous buffer for each experiment to avoid issues with

stability over time.[3][6]

Optimize DMSO Concentration: Keep the final concentration of DMSO in your experimental

medium as low as possible, typically below 0.5%, to minimize its potential to cause cellular

artifacts and to reduce the risk of precipitation.[3][4]

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your high-

concentration DMSO stock into your aqueous buffer. This gradual decrease in solvent

polarity can help maintain solubility.[6]

Sonication: If you observe slight precipitation, brief sonication of the solution in a water bath

can help to redissolve the compound.[3][4]

Use of Surfactants or Co-solvents: For particularly challenging experimental conditions, the

addition of a small amount of a biocompatible surfactant (e.g., Tween-20) or a co-solvent

(e.g., PEG300) may help to improve solubility.[3][7]

Q5: What are the recommended storage conditions for UNC-2170?
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UNC-2170 Hydrochloride is supplied as a lyophilized powder and should be stored at -20°C,

desiccated.[1] In this form, it is stable for up to 24 months.[1] Once reconstituted in a solvent

like DMSO, the stock solution should be stored at -20°C and used within 3 months.[1] To avoid

repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-

use vials.[1][6]

Troubleshooting Guides
Issue: Precipitate forms immediately upon dilution of
DMSO stock into aqueous buffer.
This is a common sign that the kinetic solubility of UNC-2170 has been exceeded in your

specific experimental conditions.

Troubleshooting Workflow:
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Precipitation Observed

Is the final concentration of UNC-2170 too high?

Lower the final concentration and re-test.

Yes

Is the final DMSO concentration > 0.5%?

No

Solution should be clear.

Decrease final DMSO concentration.

Yes

Use serial dilutions in the aqueous buffer.

No

Briefly sonicate the final solution.

Consider adding a surfactant (e.g., 0.01% Tween-20).

Click to download full resolution via product page

Caption: Troubleshooting workflow for immediate precipitation.
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Issue: Solution is initially clear but becomes cloudy or
shows precipitate over time.
This may indicate that your working solution is not stable under your experimental or storage

conditions.

Troubleshooting Steps:

Prepare Fresh Solutions: Always prepare your final aqueous working solution of UNC-2170

immediately before use.[3][6] Avoid storing the compound in aqueous buffers for extended

periods.

Check for Temperature Effects: Ensure that the temperature of your solutions is consistent.

Temperature fluctuations can affect solubility.

Evaluate Buffer Components: Consider if any components in your specific buffer system

could be interacting with UNC-2170 to reduce its solubility over time.

pH Considerations: While specific data on the pH-dependence of UNC-2170 solubility is not

readily available, the solubility of many small molecules can be pH-sensitive.[4] If your

experimental system allows, you could test a range of pH values for your buffer.

Data Presentation
Table 1: Solubility of UNC-2170 Hydrochloride

Solvent Concentration Source

DMSO 40 mg/mL [1][2]

Water 50 mg/mL [1][2]

DMSO 10 mM [8]

Table 2: Molecular Properties of UNC-2170 Hydrochloride
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Property Value Source

Molecular Weight 349.7 g/mol [1][2]

Molecular Formula C₁₄H₂₁BrN₂O • HCl [1][2]

Purity >98% [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM UNC-2170 Stock
Solution in DMSO
Materials:

UNC-2170 Hydrochloride powder (MW: 349.7 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need: 10

mmol/L * 1 L/1000 mL * 349.7 g/mol * 1000 mg/g = 3.497 mg

Weigh the compound: Carefully weigh out 3.5 mg of UNC-2170 Hydrochloride powder into a

sterile vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the vial.

Dissolve: Cap the vial tightly and vortex for 1-2 minutes until the solid is completely

dissolved. If necessary, sonicate in a water bath for 5-10 minutes to aid dissolution.[4]

Store: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles and

store at -20°C for up to 3 months.[1][6]
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Protocol 2: Preparation of a 100 µM Working Solution in
Aqueous Buffer
Materials:

10 mM UNC-2170 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, cell culture medium)

Sterile microcentrifuge tubes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by

diluting the 10 mM DMSO stock 1:10 in DMSO.

Add 10 µL of the 10 mM stock to 90 µL of DMSO.

Final Dilution: Prepare the final 100 µM working solution by diluting the 1 mM intermediate

stock 1:10 in your aqueous buffer.

Add 10 µL of the 1 mM intermediate stock to 990 µL of the aqueous buffer.

This results in a final DMSO concentration of 0.1%.

Mix: Gently vortex the final working solution.

Use Immediately: Use the freshly prepared working solution for your experiment.
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Caption: UNC-2170 inhibits 53BP1 binding to methylated histones.

Experimental Workflow
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Caption: General experimental workflow for using UNC-2170.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

